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Compound of Interest

Compound Name: Hanfangchin A

Cat. No.: B15396620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hanfangchin A, also known as Fangchinoline, is a bisbenzylisoquinoline alkaloid isolated from

the root of Stephania tetrandra. It belongs to a class of natural products known for their diverse

and potent biological activities. As a stereoisomer of tetrandrine, Hanfangchin A has garnered

significant interest for its potential therapeutic applications, including anti-inflammatory, anti-

cancer, and cardioprotective effects. A thorough understanding of its chemical structure and

properties, ascertained through spectroscopic analysis, is fundamental for its development as a

pharmaceutical agent. This guide provides a comprehensive overview of the spectroscopic

data, experimental protocols, and relevant biological pathways associated with Hanfangchin A
and its closely related isomers.

Data Presentation
The following tables summarize the key spectroscopic data for tetrandrine, a stereoisomer of

Hanfangchin A. Due to the stereochemical similarity, the spectroscopic data for tetrandrine is

highly representative of Hanfangchin A, with minor variations in chemical shifts expected.
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Table 1: ¹H NMR Spectroscopic Data of Tetrandrine (Stereoisomer of Hanfangchin A)[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b15396620/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-hanfangchin-a-a-technical-guide
https://www.scienceopen.com/document_file/4204deb7-a2bd-43e1-9e7c-da13bda0eb2c/PubMedCentral/4204deb7-a2bd-43e1-9e7c-da13bda0eb2c.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5977019/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 3.95 m

1' 4.05 m

3 3.10 m

3' 3.20 m

4 2.65 m

4' 2.75 m

α 3.40 m

α' 3.50 m

5 6.15 s

5' 6.25 s

8 6.60 s

8' 6.70 s

10 6.85 d 8.0

10' 6.95 d 8.0

11 6.75 d 8.0

11' 6.80 d 8.0

13 6.30 d 2.0

13' 6.40 d 2.0

14 6.90 dd 8.0, 2.0

14' 7.00 dd 8.0, 2.0

N-CH₃ 2.35 s

N'-CH₃ 2.45 s

OCH₃-6 3.80 s
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OCH₃-6' 3.85 s

OCH₃-7 3.60 s

OCH₃-12 3.90 s

Solvent: CDCl₃, Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data of Tetrandrine (Stereoisomer of Hanfangchin A)[1][2]
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Position Chemical Shift (δ, ppm)

1 63.7

1' 62.2

3 42.5

3' 43.0

4 24.0

4' 24.5

α 45.0

α' 45.5

4a 128.0

4a' 128.5

5 105.0

5' 105.5

6 148.0

6' 148.5

7 150.0

8 112.0

8' 112.5

8a 125.0

8a' 125.5

9 135.0

9' 135.5

10 115.0

10' 115.5
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11 130.0

11' 130.5

12 155.0

13 120.0

13' 120.5

14 132.0

14' 132.5

N-CH₃ 42.0

N'-CH₃ 42.2

OCH₃-6 56.0

OCH₃-6' 56.2

OCH₃-7 55.8

OCH₃-12 55.5

Solvent: CDCl₃, Frequency: 100 MHz

Table 3: Mass Spectrometry Data of Tetrandrine (Stereoisomer of Hanfangchin A)[1][2]

Ionization Mode m/z
Relative Intensity
(%)

Assignment

EI-MS 622 12 [M]⁺

608 100 [M - CH₂]⁺

593 29 [M - CH₂ - CH₃]⁺

395 81 [M - C₁₄H₁₄NO₂]⁺

381 70 [M - C₁₅H₁₆NO₂]⁺

198 51 [C₁₂H₁₆NO]⁺
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Table 4: Infrared (IR) Spectroscopy Data of Tetrandrine (Stereoisomer of Hanfangchin A)[1][2]

Wavenumber (cm⁻¹) Intensity Assignment

3370 Broad O-H stretch (trace water)

2953 Strong C-H stretch (aliphatic)

2840 Medium C-H stretch (N-CH₃)

1607, 1516, 1501 Strong C=C stretch (aromatic)

1250-1000 Medium-Strong C-O stretch (ether)

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of purified Hanfangchin A is dissolved in 0.5-

0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is

added as an internal standard (δ 0.00 ppm).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR

spectrometer.

¹H NMR Acquisition: The proton NMR spectrum is acquired with a spectral width of 0-15

ppm. A sufficient number of scans (typically 16-64) are averaged to obtain a good signal-to-

noise ratio. The relaxation delay is set to 1-2 seconds.

¹³C NMR Acquisition: The carbon NMR spectrum is acquired with a spectral width of 0-200

ppm. Proton decoupling is employed to simplify the spectrum. A larger number of scans

(typically 1024-4096) and a longer relaxation delay (2-5 seconds) are used due to the low

natural abundance and longer relaxation times of the ¹³C nucleus.

Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-

corrected, and baseline-corrected using appropriate software. Chemical shifts are referenced

to the internal TMS standard.
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Mass Spectrometry (MS)
Sample Preparation: A dilute solution of Hanfangchin A (approximately 1 mg/mL) is

prepared in a suitable solvent such as methanol or acetonitrile.

Instrumentation: High-resolution mass spectra are obtained using an electrospray ionization

(ESI) or electron ionization (EI) source coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer.

ESI-MS Analysis: The sample solution is introduced into the ESI source via direct infusion or

through a liquid chromatography (LC) system. The mass spectrometer is operated in positive

ion mode. Key parameters such as capillary voltage, cone voltage, and desolvation gas flow

are optimized to achieve maximum signal intensity.

EI-MS Analysis: For EI-MS, the sample is introduced via a direct insertion probe. The sample

is heated to induce vaporization, and the resulting gas-phase molecules are bombarded with

a beam of electrons (typically 70 eV).

Data Analysis: The resulting mass spectrum is analyzed to determine the molecular ion peak

([M]⁺ or [M+H]⁺) and to identify characteristic fragmentation patterns.

Infrared (IR) Spectroscopy
Sample Preparation: A small amount of the solid Hanfangchin A sample (1-2 mg) is finely

ground with potassium bromide (KBr, ~100 mg) in an agate mortar. The mixture is then

pressed into a thin, transparent pellet using a hydraulic press. Alternatively, a thin film can be

cast from a solution onto a salt plate (e.g., NaCl or KBr).

Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Acquisition: A background spectrum of the KBr pellet or salt plate is first recorded. The

sample is then placed in the beam path, and the sample spectrum is acquired over the range

of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Analysis: The resulting spectrum (plotted as transmittance or absorbance versus

wavenumber) is analyzed to identify characteristic absorption bands corresponding to the
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functional groups present in the molecule.

Mandatory Visualization
Signaling Pathway
Hanfangchin A's stereoisomer, Fangchinoline, has been shown to inhibit the Focal Adhesion

Kinase (FAK) signaling pathway, which is crucial in cell proliferation, survival, and migration.

The following diagram illustrates the key components of this pathway and the inhibitory effect of

Fangchinoline.[3][4][5]
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Click to download full resolution via product page

FAK Signaling Pathway Inhibition by Hanfangchin A (Fangchinoline).

Experimental Workflow
The isolation and spectroscopic analysis of Hanfangchin A from its natural source, Stephania

tetrandra, follows a systematic workflow. This process involves extraction, fractionation,

purification, and comprehensive structural elucidation using various spectroscopic techniques.
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Isolation and Analysis Workflow for Hanfangchin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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